Cas no 90421-94-6 (2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione)

2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione structure
90421-94-6 structure
Product Name:2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
CAS No:90421-94-6
MF:C23H17NO2
MW:339.386585950851
CID:994792
PubChem ID:335119
Update Time:2025-04-20

2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
    • NSC343379
    • AC1L7GT9
    • NSC-343379
    • 2-[N-(3-methylphenyl)-C-phenylcarbonimidoyl]indene-1,3-dione
    • 90421-94-6
    • DTXSID60319281
    • Inchi: 1S/C23H17NO2/c1-15-8-7-11-17(14-15)24-21(16-9-3-2-4-10-16)20-22(25)18-12-5-6-13-19(18)23(20)26/h2-14,20H,1H3/b24-21+
    • InChI Key: QDFAJLNWDZEXEQ-DARPEHSRSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 339.126
  • Monoisotopic Mass: 339.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 529.4°C at 760 mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.636
  • PSA: 46.50000
  • LogP: 4.81120
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